(Z)-9-Tetradecen-1-ol formate

Description

(Z)-9-Tetradecen-1-ol formate is an organic compound with a molecular formula of C15H28O2 and a molecular weight of approximately 240.38 g/mol . It is classified as an unsaturated fatty alcohol ester, featuring a Z configuration at the ninth position of the tetradecene chain. This compound is structurally related to other tetradecenyl esters, such as (Z)-9-tetradecen-1-ol acetate, which plays a significant role as a pheromone in various insect species.

Synthesis and Applications

The synthesis of (Z)-9-Tetradecen-1-ol formate can be achieved through various methods in synthetic organic chemistry. These methods often involve the esterification of (Z)-9-tetradecen-1-ol with formic acid or its derivatives. The compound's applications are primarily focused on its synergistic effects with other pheromones in pest management strategies. For instance, when combined with other pheromones like (Z)-9-dodecen-1-ol acetate, it enhances the efficacy of sticky traps used for monitoring pest populations.

Comparison with Related Compounds

Compound Name	Structure Type	Unique Features
(Z)-9-Tetradecen-1-ol Formate	Ester	Synergistic effects in pest management; Z configuration at the ninth position.
(Z)-9-Tetradecen-1-ol Acetate	Ester	Known as a primary sex pheromone in certain insect species; more stable than alcohol forms.
(E)-9-Tetradecen-1-ol Acetate	Ester	Isomeric variant with different biological activity; used in pest management.
(Z)-9-Tetradecenoic Acid	Carboxylic Acid	Parent compound from which esters are derived; more reactive due to carboxyl group.
(Z)-9-Tetradecenal	Aldehyde	Intermediate product in oxidation reactions; distinct reactivity profile.

• CAS No.: 56218-81-6
• Product Name: (Z)-9-Tetradecen-1-ol formate
• Molecular Formula: C17H32O2
• Molecular Weight: 268.441
• IUPAC Name: [(Z)-hexadec-9-enyl] formate
• Standard InChI: InChI=1S/C17H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-19-17-18/h7-8,17H,2-6,9-16H2,1H3/b8-7-
• Standard InChIKey: QABZUWDJJALYNR-FPLPWBNLSA-N
• SMILES: CCCCCCC=CCCCCCCCCOC=O
• Purity: ＞95%
• Synonyms: Z9-14Fo
• PubChem Compound: 5367599
• Last Modified: Jul 19 2023